Cas no 773842-60-7 (1H-Indazole, 1-[(4-aminophenyl)sulfonyl]-4-[2-(1-piperidinyl)ethoxy]-)

• Product Name: 1H-Indazole, 1-[(4-aminophenyl)sulfonyl]-4-[2-(1-piperidinyl)ethoxy]-
• CAS No: 773842-60-7
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 536189
• PubChem ID: 10222631
• Update Time: 2025-04-19

1H-Indazole, 1-[(4-aminophenyl)sulfonyl]-4-[2-(1-piperidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-[(4-aminophenyl)sulfonyl]-4-[2-(1-piperidinyl)ethoxy]-
• 4-[4-(2-piperidin-1-ylethoxy)indazol-1-yl]sulfonylaniline
• 4-({4-[2-(1-Piperidinyl)ethoxy]-1H-indazol-1-yl}sulfonyl)aniline
• DTXSID10436977
• 773842-60-7
• SCHEMBL4082426
• SXKDSGLABRDDPB-UHFFFAOYSA-N

• Inchi： 1S/C20H24N4O3S/c21-16-7-9-17(10-8-16)28(25,26)24-19-5-4-6-20(18(19)15-22-24)27-14-13-23-11-2-1-3-12-23/h4-10,15H,1-3,11-14,21H2
• InChI Key： SXKDSGLABRDDPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1C2C=CC=C(C=2C=N1)OCCN1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 400.15712
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 90.45